Cas no 58347-49-2 (7-Chloropyrazolo[1,5-A]pyrimidine)

7-Chloropyrazolo[1,5-A]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a chlorine substituent at the 7-position. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chlorine atom enables selective functionalization, facilitating the construction of complex molecular frameworks. The compound’s stability and compatibility with various reaction conditions make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other key transformations. Its well-defined chemical properties and high purity ensure consistent performance in research and industrial applications, supporting advancements in medicinal chemistry and material science.

7-Chloropyrazolo[1,5-A]pyrimidine structure

58347-49-2 structure

Product Name:7-Chloropyrazolo[1,5-A]pyrimidine

CAS No:58347-49-2

MF:C₆H₄ClN₃

MW:153.569059371948

MDL:MFCD04035684

CID:830379

PubChem ID:12281647

Update Time:2025-10-29

7-Chloropyrazolo[1,5-A]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 7-Chloropyrazolo[1,5-a]pyrimidine
- 7-Chloro-pyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 7-chloro-
- SC3201
- ZLD0555
- zlchem 1087
- YCZQHXPIKQHABJ-UHFFFAOYSA-N
- 7-Chloropyrazolo[1?5-a]pyrimidine
- FCH848509
- 7-chloranylpyrazolo[1,5-a]pyrimidine
- TRA0040530
- PB27621
- RP01815
- HP23552
- AM804085
- SY015735
- BR
- SCHEMBL859975
- CS-D1617
- DS-12745
- DB-011503
- J-519221
- DTXSID50484053
- Z1198163753
- EN300-781103
- MFCD04035684
- 58347-49-2
- AKOS006276451
- 7-Chloropyrazolo[1,5-A]pyrimidine
- MDL： MFCD04035684
- Inchi： 1S/C6H4ClN3/c7-5-1-3-8-6-2-4-9-10(5)6/h1-4H
- InChI Key： YCZQHXPIKQHABJ-UHFFFAOYSA-N
- SMILES： ClC1=CC=NC2=CC=NN21

Computed Properties

Exact Mass: 153.00900
Monoisotopic Mass: 153.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.2
XLogP3: 1.3

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.51
Melting Point: 96-98 ºC
PSA: 30.19000
LogP: 1.38270

7-Chloropyrazolo[1,5-A]pyrimidine Security Information

Signal Word：Danger
Hazard Statement： H302;H314
Warning Statement： P301+P330+P331;P303+P361+P353;P305+P351+P338;P310;P280
Storage Condition：2-8 °C

7-Chloropyrazolo[1,5-A]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloropyrazolo[1,5-A]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	093583-1g	7-Chloropyrazolo[1,5-a]pyrimidine	58347-49-2	95%	1g	￡56.00	2022-02-28
Fluorochem	093583-5g	7-Chloropyrazolo[1,5-a]pyrimidine	58347-49-2	95%	5g	￡180.00	2022-02-28
Fluorochem	093583-10g	7-Chloropyrazolo[1,5-a]pyrimidine	58347-49-2	95%	10g	￡323.00	2022-02-28
Fluorochem	093583-25g	7-Chloropyrazolo[1,5-a]pyrimidine	58347-49-2	95%	25g	￡702.00	2022-02-28
AstaTech	SC3201-1/G	7-CHLOROPYRAZOLO[1,5-A]PYRIMIDINE	58347-49-2	95%	1g	$65	2023-09-15
AstaTech	SC3201-5/G	7-CHLOROPYRAZOLO[1,5-A]PYRIMIDINE	58347-49-2	95%	5g	$195	2023-09-15
Chemenu	CM102029-1g	7-chloropyrazolo[1,5-a]pyrimidine	58347-49-2	95%+	1g	$61	2022-03-01
Chemenu	CM102029-5g	7-chloropyrazolo[1,5-a]pyrimidine	58347-49-2	95%+	5g	$184	2022-03-01
Chemenu	CM102029-10g	7-chloropyrazolo[1,5-a]pyrimidine	58347-49-2	95%+	10g	$347	2022-03-01
Apollo Scientific	OR951521-1g	7-Chloropyrazolo[1,5-a]pyrimidine	58347-49-2	98%	1g	£57.00	2025-02-21

7-Chloropyrazolo[1,5-A]pyrimidine Production Method

7-Chloropyrazolo[1,5-A]pyrimidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:58347-49-2)7-Chloropyrazolo[1,5-A]pyrimidine

Order Number:A831841

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:25

Price ($):220.0

Email:sales@amadischem.com

Product Official Link

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